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Compound of Interest

Compound Name: Hafnium(4+);tetrabromide

Cat. No.: B083106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols

for the sublimation of hafnium tetrabromide (HfBr₄). This technique is primarily employed for the

purification of the compound, leveraging its ability to transition directly from a solid to a

gaseous state under vacuum.[1][2]

Introduction
Hafnium tetrabromide is a colorless, diamagnetic, and moisture-sensitive solid.[1] Sublimation

is a key technique for its purification, effectively removing non-volatile impurities. The process

involves heating the crude hafnium tetrabromide under reduced pressure, causing it to

vaporize and subsequently deposit as a purified solid on a cooled surface.

Physicochemical Properties
A summary of the relevant physicochemical properties of hafnium tetrabromide is presented in

the table below.
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Property Value Reference

Molecular Formula HfBr₄ [2]

Molar Mass 498.106 g/mol [3]

Appearance Colorless solid [1]

Boiling Point 323 °C [2]

Sublimation Point 332 °C [3]

Experimental Setup
A standard vacuum sublimation apparatus is required for this procedure. The setup typically

consists of a sublimation flask (or tube), a cold finger condenser, a vacuum source, and a

heating mantle or oil bath.

Key Components:

Sublimation Flask: A round-bottom flask or a specialized sublimation tube to hold the crude

hafnium tetrabromide.

Cold Finger Condenser: A condenser with a coolant inlet and outlet that is inserted into the

sublimation flask. The purified hafnium tetrabromide will deposit on the cold surface of this

condenser.

Vacuum Pump: A vacuum pump capable of achieving a pressure in the range of 10⁻² to 10⁻³

torr is recommended for efficient sublimation at lower temperatures.

Heating Source: A heating mantle, oil bath, or sand bath to provide uniform heating to the

sublimation flask.

Inert Gas Source: A cylinder of an inert gas such as argon or nitrogen with a regulator and

needle valve for backfilling the apparatus.

Schlenk Line (recommended): For handling the moisture-sensitive hafnium tetrabromide

under an inert atmosphere.
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Experimental Protocols
1. Preparation of the Apparatus:

Thoroughly clean and dry all glassware in an oven (e.g., at 120 °C) for several hours to

remove any moisture.

Assemble the sublimation apparatus while it is still warm and immediately place it under

vacuum to prevent atmospheric moisture contamination.

Lightly grease the ground glass joints with a suitable high-vacuum grease to ensure a good

seal.

2. Loading the Sample:

Due to the moisture-sensitive nature of hafnium tetrabromide, it is crucial to handle it in a dry

environment, such as a glovebox or under a stream of inert gas.

Weigh the desired amount of crude hafnium tetrabromide and quickly transfer it to the

sublimation flask.

Connect the flask to the sublimation apparatus.

3. Sublimation Procedure:

Evacuate the sublimation apparatus slowly to the desired pressure (e.g., 10⁻² to 10⁻³ torr).

Once the desired vacuum is reached, start the flow of coolant (e.g., cold water or a coolant

from a recirculating chiller) through the cold finger.

Begin heating the sublimation flask gently and gradually using the heating mantle or oil bath.

Monitor the temperature of the heating bath and the exterior of the sublimation flask.

Observe the cold finger for the first signs of crystal deposition. This indicates that the

sublimation temperature has been reached.
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Maintain the temperature and pressure to ensure a steady rate of sublimation. The optimal

temperature will depend on the vacuum achieved but is generally in the range of 150-250 °C.

Continue the sublimation until a sufficient amount of purified material has collected on the

cold finger, or no further sublimation is observed.

4. Collection of the Purified Product:

Once the sublimation is complete, turn off the heating source and allow the apparatus to cool

to room temperature.

Slowly and carefully backfill the apparatus with an inert gas (e.g., argon or nitrogen) to

atmospheric pressure.

Carefully disconnect the sublimation flask from the condenser.

The purified hafnium tetrabromide crystals can be scraped from the cold finger in an inert

atmosphere (e.g., inside a glovebox).

Transfer the purified product to a pre-weighed, dry, and airtight container for storage.

Data Presentation
Vapor Pressure Data:

The vapor pressure of hafnium tetrabromide is a critical parameter for controlling the

sublimation process. The relationship between temperature and vapor pressure can be

described by the Clausius-Clapeyron equation.[2] While specific experimental data for HfBr₄ is

scarce in the readily available literature, the following table provides an estimated relationship

based on its boiling point and the behavior of similar metal halides. Researchers should

determine the optimal conditions empirically for their specific setup.
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Temperature (°C) Estimated Vapor Pressure (torr)

150 ~ 1 x 10⁻²

180 ~ 1 x 10⁻¹

200 ~ 1

220 ~ 5

250 ~ 20

Note: This data is an estimation and should be used as a guideline. The actual vapor pressure

can be influenced by the purity of the material and the specific experimental conditions.

Logical Workflow
The following diagram illustrates the logical workflow for the sublimation of hafnium

tetrabromide.
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Caption: Workflow for the purification of hafnium tetrabromide by vacuum sublimation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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